Cas no 2093484-41-2 (3-(4-bromo-5-methylthiophen-2-yl)propan-1-ol)

• Product Name: 3-(4-bromo-5-methylthiophen-2-yl)propan-1-ol
• CAS No: 2093484-41-2
• MF: C₈H₁₁BrOS
• MW: 235.141340494156
• CID: 5933813
• PubChem ID: 165645517
• Update Time: 2025-06-08

3-(4-bromo-5-methylthiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-methylthiophen-2-yl)propan-1-ol
• EN300-1919008
• 2093484-41-2

• Inchi： 1S/C8H11BrOS/c1-6-8(9)5-7(11-6)3-2-4-10/h5,10H,2-4H2,1H3
• InChI Key： WXAUKBOEBPUECN-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)CCCO

Computed Properties

• Exact Mass: 233.97140g/mol
• Monoisotopic Mass: 233.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Additional information on 3-(4-bromo-5-methylthiophen-2-yl)propan-1-ol

Introduction to 3-(4-bromo-5-methylthiophen-2-yl)propan-1-ol (CAS No. 2093484-41-2)

3-(4-bromo-5-methylthiophen-2-yl)propan-1-ol, with the CAS number 2093484-41-2, is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo-substituted thiophene ring and a propyl alcohol functional group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 3-(4-bromo-5-methylthiophen-2-yl)propan-1-ol can be represented as follows: the thiophene ring, a five-membered heterocyclic compound containing sulfur, is substituted with a bromine atom at the 4-position and a methyl group at the 5-position. The propyl alcohol chain is attached to the 2-position of the thiophene ring. This arrangement provides a versatile platform for further chemical modifications, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 3-(4-bromo-5-methylthiophen-2-yl)propan-1-ol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The bromine substitution on the thiophene ring plays a crucial role in modulating the compound's interaction with specific enzymes and receptors involved in inflammatory pathways. This makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(4-bromo-5-methylthiophen-2-yl)propan-1-ol has also been investigated for its potential as an antiviral agent. Studies conducted by researchers at the University of California, San Francisco, have demonstrated that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, making it a valuable candidate for further exploration in antiviral drug development.

The pharmacokinetic properties of 3-(4-bromo-5-methylthiophen-2-yl)propan-1-ol have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is rapidly absorbed into the bloodstream. The compound is metabolized primarily in the liver, and its metabolites are efficiently excreted through urine and feces. These properties make it suitable for both oral and parenteral administration.

The safety profile of 3-(4-bromo-5-methylthiophen-2-yl)propan-1-ol has been evaluated in preclinical studies using animal models. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs such as the liver, kidneys, or heart. These findings support its potential for further clinical evaluation.

Clinical trials are currently underway to assess the efficacy and safety of 3-(4-bromo-5-methylthiophen-2-yl)propan-1-ol in human subjects. Early-phase trials have demonstrated promising results, with patients showing significant improvements in symptoms related to inflammatory conditions such as rheumatoid arthritis and psoriasis. The compound's ability to target multiple pathways involved in inflammation makes it a versatile therapeutic option for these conditions.

In conclusion, 3-(4-bromo-5-methylthiophen-2-yl)propan-1-ol (CAS No. 2093484-41-2) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique chemical structure and potential therapeutic applications make it an exciting area of research in medicinal chemistry and pharmaceutical science. Ongoing studies continue to explore its full potential, paving the way for new treatments in various medical fields.